Cas no 117907-42-3 (Ethanol,2,2'-[(3,5-diamino-2,6-pyridinediyl)bis(oxy)]bis-)

• Product Name: Ethanol,2,2'-[(3,5-diamino-2,6-pyridinediyl)bis(oxy)]bis-
• CAS No: 117907-42-3
• MF: C₉H₁₅N₃O₄
• MW: 229.233102083206
• CID: 131683
• PubChem ID: 21871817
• Update Time: 2025-04-19

Ethanol,2,2'-[(3,5-diamino-2,6-pyridinediyl)bis(oxy)]bis- Chemical and Physical Properties

Names and Identifiers

• Ethanol,2,2'-[(3,5-diamino-2,6-pyridinediyl)bis(oxy)]bis-
• 2,6-BIS(2-HYDROXYETHOXY)-3,5-PYRIDINEDIAMINEHYDROCHLORIDE
• 2-[3,5-diamino-6-(2-hydroxyethoxy)pyridin-2-yl]oxyethanol,hydrochloride
• 2,6-BIS(2-HYDROXYETHOXY)-3,5-PYRIDINEDIAMINE HCl
• 2-[3,5-diamino-6-(2-hydroxyethoxy)pyridin-2-yl]oxyethanol
• 2,6-bis(2-hydroxyethoxy)-3,5-pyridinediamine
• 2,2'-[(3,5-Diaminopyridine-2,6-diyl)bis(oxy)]di(ethan-1-ol)
• DTXSID90698192
• SCHEMBL454417
• 117907-42-3

• Inchi： 1S/C9H15N3O4/c10-6-5-7(11)9(16-4-2-14)12-8(6)15-3-1-13/h5,13-14H,1-4,10-11H2
• InChI Key： FJLWSRYKQCJGGK-UHFFFAOYSA-N
• SMILES： O(CCO)C1C(=CC(=C(N=1)OCCO)N)N

Computed Properties

• Exact Mass: 229.10635
• Monoisotopic Mass: 229.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 124A^2
• XLogP3: -1.3

Experimental Properties

• PSA: 123.85